Cas no 119943-83-8 (L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester)
119943-83-8 structure
Product Name:L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
CAS No:119943-83-8
MF:C7H12O4
MW:160.167782783508
CID:132336
PubChem ID:13425815
Update Time:2025-04-19
L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
- L-erythro-Hexonic acid, 2,5-anhydro-3,4-dideoxy-, methyl ester (9CI)
- rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate
- 119943-83-8
- methyl (2S,5R)-5-(hydroxymethyl)oxolane-2-carboxylate
- EN300-314917
-
- Inchi: 1S/C7H12O4/c1-10-7(9)6-3-2-5(4-8)11-6/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
- InChI Key: LDWYDEKCIVRELL-RITPCOANSA-N
- SMILES: O1[C@H](C(=O)OC)CC[C@@H]1CO
Computed Properties
- Exact Mass: 160.07356
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-314917-0.05g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 0.05g |
$76.0 | 2023-02-24 | |
| Enamine | EN300-314917-0.1g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 0.1g |
$113.0 | 2023-02-24 | |
| Enamine | EN300-314917-0.25g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 0.25g |
$162.0 | 2023-02-24 | |
| Enamine | EN300-314917-0.5g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 0.5g |
$310.0 | 2023-02-24 | |
| Enamine | EN300-314917-1.0g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-314917-2.5g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 2.5g |
$810.0 | 2023-02-24 | |
| Enamine | EN300-314917-5.0g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 5.0g |
$1199.0 | 2023-02-24 | |
| Enamine | EN300-314917-10.0g |
rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate, cis |
119943-83-8 | 95% | 10.0g |
$1778.0 | 2023-02-24 |
L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
119943-83-8 (L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester) Related Products
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